Cas no 51848-09-0 ((2E)-3-(1,3-benzodioxol-5-yl)-1-(5-hydroxy-2,2-dimethyl-2H-chromen-6-yl)prop-2-en-1-one)

• Product name: (2E)-3-(1,3-benzodioxol-5-yl)-1-(5-hydroxy-2,2-dimethyl-2H-chromen-6-yl)prop-2-en-1-one
• CAS No: 51848-09-0
• MF: C₂₁H₁₈O₅
• MW: 350.364626407623
• CID: 1574914
• PubChem ID: 6442711

(2E)-3-(1,3-benzodioxol-5-yl)-1-(5-hydroxy-2,2-dimethyl-2H-chromen-6-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(1,3-benzodioxol-5-yl)-1-(5-hydroxy-2,2-dimethyl-2H-chromen-6-yl)prop-2-en-1-one
• (E)-3-(1,3-benzodioxol-5-yl)-1-(5-hydroxy-2,2-dimethylchromen-6-yl)prop-2-en-1-one
• LMPK12120108
• CHEMBL3581071
• 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-, (2E)-
• Glabrachromene-II
• 51848-09-0
• Glabrachromene II

• Inchi： InChI=1S/C21H18O5/c1-21(2)10-9-15-17(26-21)8-5-14(20(15)23)16(22)6-3-13-4-7-18-19(11-13)25-12-24-18/h3-11,23H,12H2,1-2H3/b6-3+
• InChI Key： WKEIAFLNVZWDKU-ZZXKWVIFSA-N
• SMILES： CC1(C=CC2=C(O1)C=CC(=C2O)C(=O)C=CC3=CC4=C(C=C3)OCO4)C

Computed Properties

• Exact Mass: 350.11544
• Monoisotopic Mass: 350.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones